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Compound Name:
Methyl 4-(2-aminoethyl)benzoate

hydrochloride

Cat. No.: B1355116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-(2-aminoethyl)benzoate hydrochloride, with the CAS registry number 56161-89-8,

is a chemical compound that serves as a versatile intermediate in organic synthesis.[1] Its

structure, featuring a primary amine and a methyl ester attached to a benzene ring, makes it a

valuable building block in the preparation of more complex molecules, particularly in the

pharmaceutical and material science sectors. This document provides a concise overview of its

known structure, properties, and synthetic considerations.

Chemical Structure and Identification
The chemical structure of Methyl 4-(2-aminoethyl)benzoate hydrochloride is characterized

by a methyl benzoate core with a 2-aminoethyl substituent at the para position of the benzene

ring. The amine group is protonated to form the hydrochloride salt.
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Identifier Value

CAS Number 56161-89-8

IUPAC Name
methyl 4-(2-

aminoethyl)benzoate;hydrochloride[2]

Molecular Formula C10H14ClNO2[3]

Molecular Weight 215.68 g/mol [3]

InChI Key HYBVWCPWTPZFQE-UHFFFAOYSA-N[1][2]

SMILES COC(=O)C1=CC=C(C=C1)CCN.Cl[2]

Physicochemical Properties
The physicochemical properties of Methyl 4-(2-aminoethyl)benzoate hydrochloride are

summarized in the table below. These properties are crucial for its handling, storage, and

application in chemical reactions.

Property Value Source

Physical Form Light Brown Solid Sigma-Aldrich

Melting Point Approximately 155-159 °C (lit.) [1]

Solubility

Soluble in polar solvents like

methanol and water.[1] Soluble

in DMSO.

[1][4]

Purity ≥96% [4]

Note: Some properties are based on typical supplier specifications and may vary.

Synthesis and Experimental Considerations
General Synthetic Approach
While specific, detailed experimental protocols for the synthesis of Methyl 4-(2-
aminoethyl)benzoate hydrochloride are not extensively published in peer-reviewed literature,
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a general approach involves the esterification of 4-(2-aminoethyl)benzoic acid with methanol.[1]

The reaction is typically acid-catalyzed, and the use of hydrochloric acid as the catalyst

conveniently leads to the formation of the hydrochloride salt of the product.

A patent application describes a procedure where 4-(2-aminoethyl)-benzoic acid methyl ester

hydrochloride is used as a reactant.[5] In this specific instance, the compound was reacted with

chlorosulfonic acid at 100 °C.[5]

Logical Workflow for Synthesis
The following diagram illustrates a generalized logical workflow for the synthesis of Methyl 4-
(2-aminoethyl)benzoate hydrochloride.
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Caption: Generalized workflow for the synthesis of Methyl 4-(2-aminoethyl)benzoate
hydrochloride.
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Applications in Research and Development
Methyl 4-(2-aminoethyl)benzoate hydrochloride is primarily utilized as an intermediate in the

synthesis of more complex molecules. Its bifunctional nature, possessing both a nucleophilic

amine and an ester group that can be hydrolyzed or transesterified, makes it a versatile

building block.

Pharmaceutical Synthesis
This compound serves as a precursor for the synthesis of various pharmaceutical agents.

While specific examples directly citing CAS 56161-89-8 are limited in publicly available

literature, compounds with similar structural motifs are common in drug discovery. The

aminoethylphenyl group is a feature in some bioactive molecules.

Material Science
The amine functionality allows for its incorporation into polymers and other materials,

potentially imparting specific properties.

Biological Activity and Signaling Pathways
There is currently no publicly available, in-depth research detailing the specific biological

activity, mechanism of action, or associated signaling pathways for Methyl 4-(2-
aminoethyl)benzoate hydrochloride itself. Its primary role appears to be that of a chemical

intermediate, and as such, it is not typically screened for biological activity in the same manner

as a final drug candidate.

The following diagram represents the logical relationship of this compound in a drug

development context.
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Role in Drug Development
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Caption: The role of CAS 56161-89-8 as an intermediate in the drug development pipeline.

Safety and Handling
Methyl 4-(2-aminoethyl)benzoate hydrochloride is classified with the following GHS hazard

statements:

H315: Causes skin irritation.[2]
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H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Standard laboratory safety precautions, including the use of personal protective equipment

(PPE) such as gloves, safety glasses, and a lab coat, should be observed when handling this

compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
Methyl 4-(2-aminoethyl)benzoate hydrochloride is a valuable chemical intermediate with

applications in synthetic chemistry, particularly in the fields of pharmaceutical and materials

research. While detailed biological studies on this specific compound are not readily available,

its structural features make it a useful building block for the creation of more complex and

potentially bioactive molecules. Researchers and drug development professionals can utilize

the information provided in this guide for the safe handling and effective application of this

compound in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1355116#cas-56161-89-8-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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